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Cat. No.: B15263585 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with tail gas

amine treaters in synthesis. The information is presented in a question-and-answer format to

directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the most common operational problems in a tail gas amine treating unit?

A1: The most common operational problems encountered in tail gas amine treaters include:

Foaming: The formation of stable foam in the absorber or regenerator, which can lead to

poor gas-liquid contact, amine carryover, and loss of treating efficiency.[1][2]

Corrosion: The degradation of equipment due to the chemical nature of the amine solution

and the presence of acid gases, particularly at high temperatures and in areas of high

velocity.[3][4][5]

Off-Spec Treated Gas: Failure to meet the required low levels of H₂S in the treated gas, often

due to issues with amine circulation, concentration, or contamination.

High Amine Losses: Excessive loss of the amine solvent due to mechanical issues, foaming,

or degradation.
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Fouling and Solids Formation: Accumulation of solid particles, such as iron sulfide and

degradation products, which can plug equipment and contribute to foaming.

Heat Stable Salt (HSS) Accumulation: The buildup of non-regenerable salts that reduce the

amine's capacity to remove acid gases and can increase corrosion.[6]

Q2: What is foaming in an amine treater and what causes it?

A2: Foaming is the formation of a stable layer of gas bubbles in the amine solution.[1] It is a

common operational problem that can significantly reduce the efficiency of the unit. The

primary causes of foaming include:

Contaminants in the feed gas: Liquid hydrocarbons, compressor oils, and other surface-

active agents entering with the feed gas are a major cause of foaming.[2]

Suspended solids: Fine particles like iron sulfide and corrosion products can stabilize foam.

Amine degradation products: Certain products formed from the breakdown of the amine

solvent can act as surfactants and promote foaming.

High solution viscosity: An increase in the viscosity of the amine solution can hinder the

drainage of liquid from the foam bubbles, making them more stable.

High differential pressure: A sudden increase in the pressure drop across the absorber is

often the first indication of a foaming problem.[1][7]

Q3: What are Heat Stable Salts (HSS) and why are they a problem?

A3: Heat Stable Salts (HSS) are salts formed from the reaction of amines with strong acids that

are not regenerated by the heat in the stripper.[6] These strong acids can enter the system with

the feed gas or be formed by the degradation of the amine. Common anions that form HSS

include formate, acetate, oxalate, thiosulfate, and thiocyanate.

HSS are problematic for several reasons:

Reduced Amine Capacity: HSS tie up amine molecules, making them unavailable for acid

gas removal and reducing the overall efficiency of the unit.[6]
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Increased Corrosion: High concentrations of HSS can be corrosive to the equipment,

particularly in high-temperature areas.[3][6]

Increased Foaming Tendency: HSS can alter the physical properties of the amine solution,

leading to an increased tendency to foam.[6]

Q4: How does corrosion occur in an amine treating unit and where are the most susceptible

areas?

A4: Corrosion in amine treating units is a complex process caused by the interaction of the

amine solution, acid gases (H₂S and CO₂), and the materials of construction.[3][4][5] The

primary corrosion mechanisms involve the formation of acidic conditions and the breakdown of

protective iron sulfide layers. Key factors influencing corrosion include high temperatures, high

amine loading, high velocities, and the presence of contaminants like HSS and amine

degradation products.[3][8]

The most susceptible areas for corrosion are:

Rich Amine Piping: Particularly downstream of the absorber where the amine is saturated

with acid gases and temperatures begin to rise.

Lean/Rich Heat Exchanger: High temperatures and velocities create a corrosive

environment.

Regenerator (Stripper) and Reboiler: These are the hottest parts of the system where acid

gases are released, leading to high corrosion potential.[5]

Regenerator Overhead Condenser and Reflux Drum: The presence of wet acid gases can

lead to severe corrosion.

Troubleshooting Guides
Issue 1: Foaming in the Absorber
Question: My amine absorber is experiencing foaming, indicated by a high-pressure drop and

amine carryover. How do I troubleshoot this?

Answer:
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A systematic approach is crucial for troubleshooting foaming. The following steps and diagram

can guide your investigation.

Troubleshooting Workflow for Absorber Foaming
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Caption: Troubleshooting workflow for foaming in the amine absorber.
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Troubleshooting Steps:

Immediate Action (If Necessary): If foaming is severe and causing significant operational

issues, a temporary solution is to inject a small amount of a suitable antifoam agent.[2]

However, this only treats the symptom, not the root cause.

Check for Liquid Hydrocarbon Carryover: Inspect the inlet gas separator to ensure it is

functioning correctly and that no liquid hydrocarbons are being carried over into the

absorber.[2] This is a very common cause of foaming.

Analyze the Amine Solution:

Foaming Tendency Test: Perform a foaming tendency test to confirm that the amine

solution itself is prone to foaming.

Solids Analysis: Filter a sample of the amine and inspect for suspended solids like iron

sulfide.

Hydrocarbon Analysis: Analyze the amine for dissolved or entrained hydrocarbons.

Review Operating Conditions:

Lean Amine Temperature: Ensure the lean amine temperature is 5-10°C (9-18°F) warmer

than the inlet gas to prevent hydrocarbon condensation in the absorber.[2]

Amine Circulation Rate: Verify that the amine circulation rate is within the design range.

Excessively high rates can increase turbulence and promote foaming.

Identify and Eliminate the Contaminant Source: Based on the analysis, identify the source of

the contaminants (e.g., upstream processes, compressor oils) and take corrective actions to

prevent their entry into the amine unit.

Optimize Filtration: Ensure that the mechanical and carbon filters on the amine system are

clean and functioning effectively to remove solids and dissolved contaminants.

Issue 2: Off-Spec Treated Gas (High H₂S Content)
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Question: The H₂S content in my treated gas is above the specified limit. What are the potential

causes and how can I resolve this?

Answer:

High H₂S in the treated gas indicates poor absorption efficiency. The following logical

progression can help diagnose the problem.

Troubleshooting Logic for High H₂S in Treated Gas
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Caption: Logical flow for troubleshooting high H₂S in treated gas.
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Troubleshooting Steps:

Verify Amine Circulation: Ensure that the lean amine is circulating at the correct flow rate and

temperature. Low circulation will result in insufficient amine to remove the H₂S.

Analyze the Lean Amine:

Amine Concentration: Titrate the amine solution to verify that the concentration is within

the recommended range (typically 35-50 wt% for MDEA).

Lean Amine Loading: A high H₂S loading in the lean amine indicates a problem with the

regeneration process.

Analyze the Rich Amine: Check the rich amine loading. If it is exceeding the design limit

(typically 0.3-0.45 mol acid gas/mol amine), it indicates that the amine is becoming saturated

in the absorber.[9]

Check Regenerator Performance:

Reboiler Temperature and Steam Rate: Ensure the reboiler is operating at the correct

temperature and that the steam rate is adequate for effective stripping of H₂S.

Lean/Rich Exchanger: Check for leaks in the lean/rich heat exchanger, which could

contaminate the lean amine with rich amine.

Analyze for Heat Stable Salts (HSS): If regeneration is poor despite adequate reboiler duty,

analyze the amine for HSS. High levels of HSS will reduce the amine's carrying capacity.

Take Corrective Actions:

If circulation is low, increase it to the design rate.

If regeneration is the issue, optimize the reboiler duty.

If HSS levels are high, consider amine reclaiming or replacement.

Data Presentation
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Table 1: Typical Operating Parameters for MDEA-based Tail Gas Amine Treaters

Parameter Typical Range Unit

Amine Concentration 35 - 50 wt%

Lean Amine Temperature
5-10°C (9-18°F) above inlet

gas temp
°C (°F)

Absorber Pressure Atmospheric to slightly positive psig

Regenerator Bottom

Temperature
120 - 135 °C

Rich Amine Loading 0.3 - 0.45 mol acid gas / mol amine

Lean Amine Loading < 0.01 mol H₂S / mol amine

Treated Gas H₂S Specification < 10 - 250 ppmv

Experimental Protocols
Protocol 1: Determination of Foaming Tendency
(Adapted from ASTM D892)
This method provides a standardized way to assess the foaming characteristics of an amine

solution.

Apparatus:

1000 mL graduated cylinder

Gas diffuser stone (spherical, 40-50 mm diameter)

Rotameter or mass flow controller (capable of 94 ± 5 mL/min)

Constant temperature bath (24 ± 0.5 °C)

Air supply (clean and dry)

Stopwatch
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Procedure:

Pour 200 mL of the amine solution into the 1000 mL graduated cylinder.

Place the cylinder in the constant temperature bath at 24 °C and allow the sample to reach

thermal equilibrium.

Insert the gas diffuser stone into the cylinder, ensuring it rests on the bottom.

Connect the air supply to the diffuser and start the timer. Adjust the air flow rate to 94 ± 5

mL/min.

After 5 minutes, stop the air flow. Immediately record the volume of foam in the graduated

cylinder. This is the "Foaming Tendency".

Start a separate timer and allow the foam to settle for 10 minutes.

After 10 minutes, record the remaining volume of foam. This is the "Foam Stability".

Interpretation:

A high "Foaming Tendency" value indicates that the solution readily forms foam.

A high "Foam Stability" value indicates that the foam is persistent and does not break easily.

Protocol 2: Determination of Amine Concentration by
Titration
This protocol outlines a non-aqueous titration method to determine the total basicity of the

amine solution, which corresponds to its concentration.

Reagents and Apparatus:

0.1 N Perchloric acid in glacial acetic acid (titrant)

Glacial acetic acid (solvent)

Crystal violet indicator solution
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Burette (50 mL)

Erlenmeyer flask (250 mL)

Analytical balance

Procedure:

Accurately weigh approximately 1-2 g of the amine sample into a 250 mL Erlenmeyer flask.

Add 50 mL of glacial acetic acid to the flask and swirl to dissolve the sample.

Add 2-3 drops of crystal violet indicator. The solution should turn violet.

Titrate the solution with the 0.1 N perchloric acid solution. The endpoint is reached when the

color changes from violet to blue-green.

Record the volume of titrant used.

Perform a blank titration with 50 mL of glacial acetic acid and the indicator, and subtract this

volume from the sample titration volume.

Calculation:

Amine Concentration (wt%) = ( (V_sample - V_blank) * N_acid * MW_amine ) / ( W_sample *

10 )

Where:

V_sample = Volume of titrant for the sample (mL)

V_blank = Volume of titrant for the blank (mL)

N_acid = Normality of the perchloric acid (N)

MW_amine = Molecular weight of the amine ( g/mol )

W_sample = Weight of the amine sample (g)
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Protocol 3: Analysis of Heat Stable Salts (HSS) by Ion
Chromatography (IC)
This method is used for the separation and quantification of common HSS anions.

Instrumentation and Conditions:

Ion Chromatograph: Equipped with a suppressed conductivity detector.

Anion-exchange Column: A high-capacity, hydroxide-selective column (e.g., Thermo

Scientific™ Dionex™ IonPac™ AS11-HC-4µm).[10]

Eluent: A potassium hydroxide (KOH) gradient is typically used. A starting concentration of

~20 mM KOH, ramping up to ~70 mM, can effectively separate a wide range of anions.[11]

Flow Rate: Typically 1.0 - 1.5 mL/min.

Injection Volume: 10 - 25 µL.

Sample Preparation:

Dilute the amine sample 100-fold with deionized water.

If necessary, pass the diluted sample through a cation-exchange cartridge to remove the

amine, which can interfere with the separation.

Procedure:

Prepare a series of calibration standards containing known concentrations of the target HSS

anions (e.g., formate, acetate, chloride, sulfate, thiosulfate, thiocyanate).

Inject the standards into the IC to generate a calibration curve for each anion.

Inject the prepared amine sample.

Identify and quantify the HSS anions in the sample by comparing the retention times and

peak areas to the calibration standards.
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Protocol 4: Analysis of Amine Degradation Products by
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile amine

degradation products.

Instrumentation and Conditions:

Gas Chromatograph: Coupled to a Mass Spectrometer.

Column: A column suitable for amine analysis, such as a CP-SIL-8 CB Amines column.[12]

Carrier Gas: Helium.

Injection Mode: Split injection is often used to prevent column overload.

Temperature Program: A temperature ramp from a low initial temperature (e.g., 50 °C) to a

high final temperature (e.g., 250 °C) is used to separate compounds with different boiling

points.

Sample Preparation:

Dilution: Dilute the amine sample in a suitable solvent (e.g., water or methanol).[12]

Derivatization (Optional but often necessary): Many amine degradation products are not

volatile enough for GC analysis. Derivatization with an agent like N,O-

Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can increase their volatility.

Cleanup: A cleanup step, such as cation exchange, may be necessary to remove the bulk

amine and other interferences.[13]

Procedure:

Inject the prepared sample into the GC-MS.

The compounds are separated in the GC column and then detected by the mass

spectrometer.
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Identify the degradation products by comparing their mass spectra to a library of known

compounds (e.g., NIST library).

Quantification can be performed using calibration standards of the identified degradation

products if they are commercially available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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